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Compound of Interest

Compound Name:
4-(Benzyloxy)-3,5-

dimethoxybenzaldehyde

Cat. No.: B1274108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Benzyloxy)-3,5-dimethoxybenzaldehyde, a substituted aromatic aldehyde, serves as a

significant building block in organic synthesis. Its unique structural features, combining a

benzaldehyde core with benzyloxy and methoxy functional groups, make it a versatile

precursor for the synthesis of more complex molecules, particularly in the realm of medicinal

chemistry and drug discovery. This technical guide provides a comprehensive overview of its

chemical and physical properties, detailed synthesis protocols, and an exploration of its

potential biological significance.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 4-(Benzyloxy)-3,5-
dimethoxybenzaldehyde is fundamental for its application in research and development. The

following table summarizes its key quantitative data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1274108?utm_src=pdf-interest
https://www.benchchem.com/product/b1274108?utm_src=pdf-body
https://www.benchchem.com/product/b1274108?utm_src=pdf-body
https://www.benchchem.com/product/b1274108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6527-32-8 [1][2]

Molecular Formula C₁₆H₁₆O₄ [1]

Molecular Weight 272.3 g/mol [1]

Physical Form
Yellow to brown powder or

crystals
[1]

Boiling Point 423.4 °C [3]

Purity 97% [1]

Storage Temperature 2-8°C, under inert atmosphere [1]

Synthesis of 4-(Benzyloxy)-3,5-
dimethoxybenzaldehyde: An Experimental Protocol
The synthesis of 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde can be achieved through the

benzylation of 4-hydroxy-3,5-dimethoxybenzaldehyde (syringaldehyde). The following protocol

outlines a general procedure for this synthesis.

Materials:

4-hydroxy-3,5-dimethoxybenzaldehyde (Syringaldehyde)

Benzyl bromide or benzyl chloride

Potassium carbonate (K₂CO₃) or another suitable base

Anhydrous N,N-Dimethylformamide (DMF) or acetone as solvent

Ethyl acetate

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-hydroxy-3,5-dimethoxybenzaldehyde in anhydrous DMF.

Addition of Base: Add an excess of anhydrous potassium carbonate to the solution. This will

act as a base to deprotonate the hydroxyl group.

Addition of Benzylating Agent: To the stirring mixture, add a slight molar excess of benzyl

bromide or benzyl chloride dropwise at room temperature.

Reaction: Heat the reaction mixture to 60-80°C and allow it to stir for several hours (typically

4-12 hours). Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it

into a separatory funnel containing water and ethyl acetate.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic

layers.

Washing: Wash the combined organic layers with water and then with brine solution to

remove any remaining inorganic impurities.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane-ethyl acetate gradient as the eluent to obtain pure 4-(Benzyloxy)-3,5-
dimethoxybenzaldehyde.
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Potential Biological Significance and Signaling
Pathways
While direct studies on the specific biological activities and signaling pathway involvement of 4-
(Benzyloxy)-3,5-dimethoxybenzaldehyde are limited, the broader class of benzaldehyde

derivatives has been shown to possess a wide range of biological activities, including

antimicrobial, antioxidant, and anti-inflammatory properties.

Recent research has indicated that certain benzaldehyde derivatives can influence cellular

processes by modulating key signaling pathways. For instance, some benzaldehydes have

been shown to stimulate autophagy through the Sonic Hedgehog (Shh) signaling pathway.[4]

Autophagy is a critical cellular process for the degradation and recycling of cellular

components, and its dysregulation is implicated in various diseases, including

neurodegenerative disorders and cancer.

The potential for 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde to interact with such pathways

warrants further investigation. Its structural similarity to other biologically active benzaldehydes

suggests it could be a valuable scaffold for the development of novel therapeutic agents.

To illustrate a potential mechanism of action for benzaldehyde derivatives, the following

diagram depicts a simplified experimental workflow for investigating the effect of a compound

on a generic signaling pathway leading to a cellular response.
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Click to download full resolution via product page

Caption: A generalized experimental workflow to investigate the impact of a compound on

cellular signaling pathways.

Conclusion
4-(Benzyloxy)-3,5-dimethoxybenzaldehyde is a valuable chemical intermediate with potential

applications in the synthesis of novel bioactive compounds. While its specific biological roles

are still under exploration, the known activities of related benzaldehyde derivatives suggest that

it is a promising candidate for further investigation in drug discovery and development. The

detailed synthesis protocol and physicochemical data provided in this guide serve as a

foundational resource for researchers in the field. Future studies focusing on its interaction with

specific cellular targets and signaling pathways will be crucial in unlocking its full therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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